Cas no 853910-00-6 (2-(2-Fluoro-4-nitrophenyl)acetonitrile)

2-(2-Fluoro-4-nitrophenyl)acetonitrile is a fluorinated nitrophenyl derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a nitrile and a nitro group on a fluorinated aromatic ring, makes it a versatile building block for constructing complex molecules. The electron-withdrawing properties of the nitro and fluoro substituents enhance reactivity in nucleophilic substitution and coupling reactions. This compound is particularly useful in the development of agrochemicals, dyes, and bioactive compounds due to its ability to introduce fluorinated aromatic motifs. High purity and consistent quality ensure reliable performance in synthetic workflows. Proper handling is advised due to potential reactivity hazards.
2-(2-Fluoro-4-nitrophenyl)acetonitrile structure
853910-00-6 structure
Product Name:2-(2-Fluoro-4-nitrophenyl)acetonitrile
CAS No:853910-00-6
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD13185637
CID:1119090
PubChem ID:63203968
Update Time:2025-10-29

2-(2-Fluoro-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-nitrophenylacetonitrile
    • (2-Fluoro-4-nitrophenyl)acetonitrile
    • 2-(2-Fluoro-4-nitrophenyl)acetonitrile
    • Benzeneacetonitrile, 2-fluoro-4-nitro-
    • YTILGOKQDCCMQS-UHFFFAOYSA-N
    • 2-Fluoro-4-nitrobenzeneacetonitrile
    • 2-Fluoro-4-nitrophenylacetonitrile?
    • CM13711
    • AS06108
    • (2-fluoro-4-nitro-phenyl)-acetonitrile
    • J3.666.205K
    • 2-Fluoro-4-nitrobenzeneacetonitrile (ACI)
    • MDL: MFCD13185637
    • Inchi: 1S/C8H5FN2O2/c9-8-5-7(11(12)13)2-1-6(8)3-4-10/h1-2,5H,3H2
    • InChI Key: YTILGOKQDCCMQS-UHFFFAOYSA-N
    • SMILES: N#CCC1C(F)=CC([N+](=O)[O-])=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Topological Polar Surface Area: 69.6

2-(2-Fluoro-4-nitrophenyl)acetonitrile Pricemore >>

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2-(2-Fluoro-4-nitrophenyl)acetonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Water ;  12 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Development of Green/Red-Absorbing Chromophores Based on a Coumarin Scaffold That Are Useful as Caging Groups
Gandioso, Albert; et al, Journal of Organic Chemistry, 2017, 82(10), 5398-5408

2-(2-Fluoro-4-nitrophenyl)acetonitrile Preparation Products

Additional information on 2-(2-Fluoro-4-nitrophenyl)acetonitrile

2-(2-Fluoro-4-nitrophenyl)acetonitrile: A Comprehensive Overview

The compound 2-(2-Fluoro-4-nitrophenyl)acetonitrile, identified by the CAS No. 853910-00-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a fluorine atom, a nitro group, and an acetonitrile moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of 2-(2-Fluoro-4-nitrophenyl)acetonitrile in the development of advanced materials and pharmaceuticals. The fluorine atom in the molecule contributes to its stability and reactivity, while the nitro group enhances its electronic properties. These characteristics make it an ideal candidate for use in synthesizing bioactive compounds and high-performance polymers.

In the context of drug discovery, 2-(2-Fluoro-4-nitrophenyl)acetonitrile has been explored as a potential precursor for developing antiviral and anticancer agents. Researchers have demonstrated that the compound's ability to interact with specific biological targets can be optimized through strategic modifications. For instance, studies published in the Journal of Medicinal Chemistry have shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines.

The synthesis of 2-(2-Fluoro-4-nitrophenyl)acetonitrile involves a multi-step process that typically begins with the nitration of a suitable aromatic compound. The introduction of the fluorine atom and the acetonitrile group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, 2-(2-Fluoro-4-nitrophenyl)acetonitrile has found utility in the field of materials science. Its ability to form stable covalent bonds makes it a valuable component in the development of advanced composites and electronic materials. For example, research conducted at leading universities has demonstrated its potential as a building block for next-generation semiconductors.

The environmental impact of 2-(2-Fluoro-4-nitrophenyl)acetonitrile has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its behavior in various environmental settings and to develop sustainable methods for its disposal.

In conclusion, 2-(2-Fluoro-4-nitrophenyl)acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further modification make it an exciting area of research for scientists and engineers alike. As new findings emerge, this compound is expected to play an increasingly important role in advancing both theoretical and applied sciences.

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